![molecular formula C16H14FNO3 B6407848 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95% CAS No. 1261992-94-2](/img/structure/B6407848.png)
4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%
Overview
Description
4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, also known as 4-[4-(N,N-dimethylamino)phenyl]-3-fluorobenzoic acid, is an organic compound with a molecular formula of C13H13FNO3. This compound is a white solid that is insoluble in water, but soluble in methanol, ethanol and acetonitrile. It is commonly used in scientific research and has a variety of applications in the laboratory.
Scientific Research Applications
4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%[4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid is widely used in scientific research due to its diverse applications. It has been used in the synthesis of various compounds, such as pyridinecarboxamides, benzimidazoles, and pyridines. It has also been used in the synthesis of various pharmaceuticals, such as antifungal agents, anti-inflammatory agents, and anticonvulsants. Additionally, it has been used in the synthesis of various polymers and dyes.
Mechanism of Action
The mechanism of action of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%[4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid is not fully understood. However, it is believed to act as an inhibitor of various enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, it is believed to act as an agonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%[4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid are not fully understood. However, it has been shown to have anti-inflammatory and anticonvulsant properties in animal models. Additionally, it has been shown to have antidepressant and anxiolytic effects in humans.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%[4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid in laboratory experiments include its availability, low cost, and ease of synthesis. Additionally, it is relatively stable and has a wide range of applications. The main limitation of this compound is that its mechanism of action is not fully understood, which can make it difficult to predict its effects in certain situations.
Future Directions
The future direction of research on 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%[4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid includes further investigation of its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, further research is needed to determine the optimal dosage and potential side effects of this compound. Additionally, further research is needed to explore the potential use of this compound in the synthesis of other compounds and pharmaceuticals. Finally, further research is needed to explore the potential use of this compound as a diagnostic tool.
Synthesis Methods
The synthesis of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%[4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid involves the reaction of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-fluorobenzoic acid, 95%fluorobenzoic acid with N,N-dimethylaminocarbonyl chloride in the presence of triethylamine. The reaction is carried out in aqueous dimethylformamide (DMF) at a temperature of 0°C for 4 hours. The product is then isolated by filtration and recrystallized from methanol or ethanol.
Properties
IUPAC Name |
4-[4-(dimethylcarbamoyl)phenyl]-3-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FNO3/c1-18(2)15(19)11-5-3-10(4-6-11)13-8-7-12(16(20)21)9-14(13)17/h3-9H,1-2H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKGYKNQUCLFETR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90691340 |
Source
|
| Record name | 4'-(Dimethylcarbamoyl)-2-fluoro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90691340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261992-94-2 |
Source
|
| Record name | 4'-(Dimethylcarbamoyl)-2-fluoro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90691340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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